Cas no 1423033-88-8 (3-(2,2,2-trifluoroethyl)piperidine;hydrochloride)

• Product Name: 3-(2,2,2-trifluoroethyl)piperidine;hydrochloride
• CAS No: 1423033-88-8
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• CID: 4598494
• PubChem ID: 71757580
• Update Time: 2025-10-30

3-(2,2,2-trifluoroethyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethyl)piperidine hydrochloride
• 3-(2,2,2-trifluoroethyl)piperidine;hydrochloride

• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)4-6-2-1-3-11-5-6;/h6,11H,1-5H2;1H
• InChI Key： FELFHBLFTSQVEW-UHFFFAOYSA-N
• SMILES： Cl.FC(CC1CNCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 121
• Topological Polar Surface Area: 12

Additional information on 3-(2,2,2-trifluoroethyl)piperidine;hydrochloride

3-(2,2,2-Trifluoroethyl)Piperidine; Hydrochloride (CAS No. 1423033-88-8): A Comprehensive Overview

3-(2,2,2-Trifluoroethyl)piperidine; hydrochloride (CAS No. 1423033-88-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoroethyl substituent on a piperidine ring, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The trifluoroethyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for improving the pharmacokinetic properties of drugs. The piperidine ring, on the other hand, is a common structural motif in many bioactive compounds and pharmaceuticals, often contributing to the compound's overall efficacy and selectivity.

Recent studies have explored the potential of 3-(2,2,2-trifluoroethyl)piperidine; hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play key roles in mood regulation, cognitive function, and motor control, making 3-(2,2,2-trifluoroethyl)piperidine; hydrochloride a promising candidate for the development of new treatments for conditions such as depression and Parkinson's disease.

In addition to its potential in neurological disorders, 3-(2,2,2-trifluoroethyl)piperidine; hydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators.

The hydrochloride salt form of 3-(2,2,2-trifluoroethyl)piperidine is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This form enhances the compound's bioavailability and ensures consistent dosing in both preclinical and clinical settings.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(2,2,2-trifluoroethyl)piperidine; hydrochloride. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic profiles and minimal side effects. These findings suggest that 3-(2,2,2-trifluoroethyl)piperidine; hydrochloride has the potential to become a valuable addition to the therapeutic arsenal for treating a variety of conditions.

In conclusion, 3-(2,2,2-trifluoroethyl)piperidine; hydrochloride (CAS No. 1423033-88-8) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in various medical fields.